Cas no 2445749-76-6 (rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one)

• Product Name: rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one
• CAS No: 2445749-76-6
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD32692692
• CID: 5464165
• PubChem ID: 51889851
• Update Time: 2025-10-31

rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(4Ar,8aR)-2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]oxazin-4-yl]-2-chloroethanone
• Z4508299033
• rac-1-[(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl]-2-chloroethan-1-one
• rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one

• MDL： MFCD32692692
• Inchi： 1S/C10H16ClNO2/c11-7-10(13)12-5-6-14-9-4-2-1-3-8(9)12/h8-9H,1-7H2/t8-,9-/m1/s1
• InChI Key： UVKJCEYCJSFAEU-RKDXNWHRSA-N
• SMILES： ClCC(N1CCO[C@@H]2CCCC[C@@H]12)=O

Computed Properties

• Exact Mass: 217.0869564 g/mol
• Monoisotopic Mass: 217.0869564 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.69
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one

Rac-1-(4aR,8aR)-Octahydro-2H-1,4-Benzoxazin-4-Yl-2-Chloroethan-1-One: A Comprehensive Overview

The compound with CAS No 2445749-76-6, known as rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique structural features, which contribute to its potential applications in drug discovery and development.

The benzoxazine core of this molecule is a key structural element that has been extensively studied for its role in various biological activities. Recent research has highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds. The racemic mixture designation (rac-) indicates that this compound exists as a 50:50 mixture of two enantiomers, which can have distinct biological effects depending on their interaction with target proteins.

The octahydro designation refers to the eight-membered ring system within the benzoxazine structure, which introduces significant ring strain and influences the molecule's reactivity and stability. This structural feature is particularly relevant in synthetic chemistry, where it can serve as a platform for further functionalization and modification.

Recent studies have explored the potential of this compound as a lead molecule in drug design, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. For example, researchers have investigated its ability to modulate kinase activity, which is a critical area in oncology and inflammation research.

The presence of the chloroethanone group introduces additional functional complexity to the molecule. This group can participate in various chemical reactions, including nucleophilic substitutions and enolate formations, making it a versatile building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and enzymatic catalysis. These approaches highlight the importance of green chemistry principles in modern synthetic strategies, aiming to minimize environmental impact while maximizing yield and purity.

The application of this compound extends beyond pharmaceuticals into areas such as agrochemicals and materials science. For instance, its ability to act as a bioisostere makes it a valuable tool in designing more potent and selective agrochemical agents with reduced environmental toxicity.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets at the molecular level. These studies provide insights into its binding affinity, selectivity, and potential for optimization through structure-based drug design.

In conclusion, rac-1-(4aR,8aR)-octahydro-2H-1,4-benzoxazin-4-yl-2-chloroethan-1-one represents a fascinating example of how complex molecular architectures can be leveraged to address pressing challenges in drug discovery and development. Its unique combination of stereochemistry, functional groups, and synthetic accessibility positions it as a promising candidate for future research and commercial applications.